Cas no 2171635-26-8 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid
• CAS No: 2171635-26-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5772219
• PubChem ID: 165546270
• Update Time: 2025-06-14

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1518208
• 2171635-26-8
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclohexyl}acetic acid
• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-18(2)25(26(33)30-28(16-24(31)32)14-8-3-9-15-28)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23,25H,3,8-9,14-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： NGBOBZJNRJSHJO-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid

Research Brief on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid (CAS: 2171635-26-8)

In recent years, the compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid (CAS: 2171635-26-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including peptide synthesis, drug development, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylacetic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel synthetic route that improved the yield and purity of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid, making it more accessible for large-scale applications. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These advancements are critical for its potential use in the development of peptide-based therapeutics.

Another key area of research involves the application of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and the incorporation of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid into peptide chains has been explored to improve the efficiency of SPPS. A 2022 study demonstrated that this compound could facilitate the synthesis of complex peptides with higher yields and fewer side reactions, paving the way for the development of novel peptide drugs.

In addition to its role in peptide synthesis, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid has been investigated for its potential biological activities. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed significant activity against Gram-positive bacteria, highlighting its potential as a lead compound for antibiotic development.

Despite these promising findings, challenges remain in the practical application of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid. Issues such as solubility, stability under physiological conditions, and scalability of synthesis need to be addressed to fully realize its potential. Future research directions may include the development of more efficient synthetic methods, exploration of its mechanism of action, and evaluation of its pharmacokinetic and toxicological profiles.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid (CAS: 2171635-26-8) represents a valuable compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis and potential therapeutic uses make it a subject of ongoing investigation. Continued research and development efforts are expected to further elucidate its properties and expand its utility in drug discovery and other biomedical applications.